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Compound of Interest

Methyl 4-
Compound Name:

oxocyclohexanecarboxylate

Cat. No.: B120234

Essential Safety and Handling Guide for Methyl 4-
oxocyclohexanecarboxylate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Methyl 4-oxocyclohexanecarboxylate (CAS 6297-22-9). It
is intended for researchers, scientists, and professionals in drug development to ensure safe
laboratory practices.

Chemical Safety Overview

Methyl 4-oxocyclohexanecarboxylate is classified as an irritant.[1] It is harmful if it comes
into contact with the skin or eyes, and it may cause respiratory irritation.[2] Adherence to proper
personal protective equipment (PPE) and handling procedures is critical to minimize exposure
risks.
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Precautionary Statement

Hazard Class GHS Classification o

Highlights
Skin Irritation Category 2[2] H315: Causes skin irritation.[2]

o H319: Causes serious eye

Eye Irritation Category 2A[2] S

irritation.[2]
Specific target organ toxicity —  Category 3 (Respiratory H335: May cause respiratory
single exposure system)|[2] irritation.[2]
Property Value Source
Molecular Formula C8H1203 [1]
Molecular Weight 156.18 g/mol [1]
Boiling Point 96-97 °C @ 8.0 Torr [3]
Flash Point 94.8°C [3]
Density 1.11 g/ml [3]

Room Temperature, Inert

Storage Temperature [31[4]

atmosphere

Personal Protective Equipment (PPE)

The selection of appropriate PPE is based on the potential for exposure. The following are the
minimum requirements for handling Methyl 4-oxocyclohexanecarboxylate in a laboratory
setting.

Standard Laboratory Handling:

o Eye and Face Protection: Chemical splash-resistant safety glasses or goggles with side
protection are mandatory.[2] In situations with a higher risk of splashing, a face shield should
also be worn.[2]
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Hand Protection: Wear chemically resistant gloves.[2] The specific glove material should be
chosen based on the duration of use and workplace conditions.

Skin and Body Protection: A standard laboratory coat and closed-toe footwear are required
at a minimum.[2] For tasks with a higher risk of splashes or spills, consider additional
protective clothing.

Respiratory Protection: Use only in a well-ventilated area.[2] If engineering controls such as
fume hoods are not sufficient to maintain low airborne concentrations, a suitable respirator
should be worn.[2]

Operational and Disposal Plans
Handling and Storage Protocol:

Receiving: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated area away from incompatible
substances and sources of ignition.[2] Keep the container tightly closed when not in use.[2]

Dispensing: When transferring the chemical, use only in a well-ventilated area, preferably
within a chemical fume hood. Avoid breathing any fumes, mists, or vapors.[2]

Use: Avoid contact with skin, eyes, and clothing.[2] Do not eat, drink, or smoke in the
handling area.[2]

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical.[2]

Disposal Plan:

Waste Collection: Collect waste material in a suitable, labeled, and closed container.[5]

Disposal Route: Dispose of the contents and container at an approved waste disposal plant.
[2] Do not allow the product to enter drains, waterways, or soil.[2]

Contaminated Packaging: Contaminated packaging should be treated as the chemical itself
and disposed of accordingly.[5]
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» Regulations: All disposal activities must be in accordance with local, state, and federal
regulations.[2]

Emergency Procedures
First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[2]

e In Case of Skin Contact: Immediately flush the skin with plenty of soap and water for at least
15 minutes while removing contaminated clothing.[2] Seek medical attention if irritation
occurs.[2]

e In Case of Eye Contact: Immediately rinse the eyes cautiously with water for several
minutes.[2] Remove contact lenses if present and easy to do. Continue rinsing and seek
immediate medical attention.[2]

« If Swallowed: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[2]

Spill Response Workflow:
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Chemical Spill Response Workflow
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Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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